![molecular formula C14H18O2 B3825765 (5-phenyl-4-cyclohexene-1,3-diyl)dimethanol](/img/structure/B3825765.png)
(5-phenyl-4-cyclohexene-1,3-diyl)dimethanol
Overview
Description
(5-phenyl-4-cyclohexene-1,3-diyl)dimethanol, also known as PCDM, is a versatile organic compound that has gained significant attention in the scientific community due to its potential applications in various fields. PCDM is a diol molecule with two hydroxyl groups attached to a phenyl-cyclohexene ring system.
Scientific Research Applications
(5-phenyl-4-cyclohexene-1,3-diyl)dimethanol has shown potential applications in various fields of science. In the field of materials science, this compound has been used as a building block for the synthesis of novel polymers and copolymers. This compound-based polymers exhibit unique properties such as high thermal stability, good mechanical strength, and excellent solubility in organic solvents. In the field of medicinal chemistry, this compound has been investigated for its potential as an anti-inflammatory agent. This compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce the expression of cyclooxygenase-2 (COX-2) in cells.
Mechanism of Action
The mechanism of action of (5-phenyl-4-cyclohexene-1,3-diyl)dimethanol is not well understood. However, it is believed that this compound exerts its biological activity by modulating the activity of certain enzymes and proteins in cells. This compound has been shown to inhibit the activity of COX-2, which is an enzyme involved in the production of inflammatory mediators. This compound may also interact with other proteins and signaling pathways involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in cells. This compound has also been shown to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS) in cells. In animal studies, this compound has been shown to reduce the severity of inflammation in models of acute and chronic inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of (5-phenyl-4-cyclohexene-1,3-diyl)dimethanol is its versatility as a building block for the synthesis of novel polymers and copolymers. This compound-based polymers exhibit unique properties that make them useful for various applications such as drug delivery, tissue engineering, and electronics. This compound is also relatively easy to synthesize and purify, making it a cost-effective option for research. However, one of the limitations of this compound is its limited solubility in water, which may limit its use in certain applications.
Future Directions
There are several future directions for research on (5-phenyl-4-cyclohexene-1,3-diyl)dimethanol. One area of research is the development of this compound-based polymers for drug delivery applications. This compound-based polymers can be designed to release drugs in a controlled manner, which can improve the efficacy and safety of drug therapies. Another area of research is the investigation of this compound as an anti-cancer agent. This compound has been shown to inhibit the growth of cancer cells in vitro, and further studies are needed to determine its potential as a cancer therapy. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its biological activity.
properties
IUPAC Name |
[5-(hydroxymethyl)-3-phenylcyclohex-3-en-1-yl]methanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O2/c15-9-11-6-12(10-16)8-14(7-11)13-4-2-1-3-5-13/h1-5,7,11-12,15-16H,6,8-10H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUBSTPQBMRWIND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(=CC1CO)C2=CC=CC=C2)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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